HM95573
Description
HM95573 is an orally available inhibitor of members of the Raf family of serine/threonine protein kinases, with potential antineoplastic activity. Upon administration, Raf kinase inhibitor HM95573 binds to and inhibits the B-Raf mutant V600E and C-Raf. Th
Scientific Research Applications
- First-in-human study of HM95573, a novel oral RAF inhibitor, in patients with solid tumors : This study, conducted by Hong et al. (2016), presents the results of a phase 1 trial evaluating the safety, tolerability, pharmacokinetics, and anti-tumor activity of HM95573 in patients with solid tumors. HM95573 is characterized as a selective RAF kinase inhibitor showing potent anti-tumor activities in vitro and in vivo in models with BRAF, KRAS, and NRAS mutations. The paper details the methodology and interim results of the trial, focusing on patients with solid tumors having BRAF, KRAS, or NRAS mutations. This study is significant in understanding the potential of HM95573 in cancer treatment and contributes to the advancement of targeted cancer therapies (Hong et al., 2016).
properties
Molecular Formula |
C29H23ClN2O3S |
|---|---|
SMILES |
Unknown |
Appearance |
Solid powder |
synonyms |
HM95573; HM-95573; HM 95573.; Unknown |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
